Cas no 1185297-75-9 (3-methyl-4-propoxyaniline hydrochloride)

• Product Name: 3-methyl-4-propoxyaniline hydrochloride
• CAS No: 1185297-75-9
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD12405030
• CID: 4576176
• PubChem ID: 46735591
• Update Time: 2025-06-11

3-methyl-4-propoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-propoxyaniline hydrochloride
• 3-methyl-4-propoxyaniline hydrochloride

• MDL： MFCD12405030
• Inchi： 1S/C10H15NO.ClH/c1-3-6-12-10-5-4-9(11)7-8(10)2;/h4-5,7H,3,6,11H2,1-2H3;1H
• InChI Key： DXSNQRIUGOAKSD-UHFFFAOYSA-N
• SMILES： C1(C)=CC(=CC=C1OCCC)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-methyl-4-propoxyaniline hydrochloride

Research Brief on 3-Methyl-4-Propoxyaniline Hydrochloride (CAS: 1185297-75-9): Recent Advances and Applications

3-Methyl-4-propoxyaniline hydrochloride (CAS: 1185297-75-9) is a chemical compound of significant interest in the pharmaceutical and chemical biology fields due to its potential applications in drug development and synthesis. Recent studies have explored its role as an intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging applications in biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-methyl-4-propoxyaniline hydrochloride as a key intermediate in the synthesis of selective kinase inhibitors. The research demonstrated its efficacy in modulating specific signaling pathways implicated in cancer and inflammatory diseases. The compound's unique structural features, including the propoxy and methyl substituents, contribute to its binding affinity and selectivity, making it a valuable scaffold for further drug optimization.

In addition to its role in kinase inhibitor development, recent investigations have explored the compound's potential in antimicrobial applications. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 3-methyl-4-propoxyaniline hydrochloride exhibited promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its utility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 3-methyl-4-propoxyaniline hydrochloride have been achieved through optimized catalytic processes. A 2024 publication in Organic Process Research & Development detailed a novel palladium-catalyzed coupling method that significantly improved yield and purity while reducing environmental impact. These developments are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

The safety profile and pharmacokinetic properties of 3-methyl-4-propoxyaniline hydrochloride have also been subjects of recent investigation. Preclinical studies conducted in 2024 indicated favorable metabolic stability and low toxicity in animal models, supporting its potential for further drug development. However, researchers emphasize the need for additional studies to fully characterize its in vivo behavior and potential off-target effects.

Looking forward, the versatility of 3-methyl-4-propoxyaniline hydrochloride continues to attract research attention across multiple therapeutic areas. Its applications extend beyond traditional small-molecule drugs to include potential uses in targeted drug delivery systems and as a molecular probe for studying biological pathways. The compound's CAS number (1185297-75-9) has become increasingly prominent in patent applications, reflecting growing commercial interest in its pharmaceutical applications.

In conclusion, recent research on 3-methyl-4-propoxyaniline hydrochloride (1185297-75-9) demonstrates its significant potential in drug discovery and development. The compound's unique chemical properties, combined with advances in synthetic methodologies and growing understanding of its biological activities, position it as a valuable asset in the chemical biology and pharmaceutical research toolkit. Continued investigation into its applications and optimization of its derivatives will likely yield important contributions to therapeutic development in the coming years.